Cas no 1201808-31-2 (1-Phenyl-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaheptatriacontan-37-ol)

• Product Name: 1-Phenyl-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaheptatriacontan-37-ol
• CAS No: 1201808-31-2
• MF: C₃₁H₅₆O₁₃
• MW: 636.768551826477
• CID: 1090020
• PubChem ID: 23520313
• Update Time: 2025-04-20

1-Phenyl-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaheptatriacontan-37-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaheptatriacontan-37-ol
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• Dodecaethylene glycol Monobenzyl ether
• 1201808-31-2
• SCHEMBL12865302
• CS-0148131
• 2218463-17-1
• Dodecaethylene glycol monobenzyl ether
• DTXSID70634715
• AKOS022174841
• 26403-74-7
• HY-132052
• BP-28875
• DA-51040
• D84627
• Benzyl-PEG12-alcohol
• UUPLECFEWRITCF-UHFFFAOYSA-N

• Inchi： 1S/C31H56O13/c32-6-7-33-8-9-34-10-11-35-12-13-36-14-15-37-16-17-38-18-19-39-20-21-40-22-23-41-24-25-42-26-27-43-28-29-44-30-31-4-2-1-3-5-31/h1-5,32H,6-30H2
• InChI Key： UUPLECFEWRITCF-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCC1C=CC=CC=1)CCOCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 636.37209184g/mol
• Monoisotopic Mass: 636.37209184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 37
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 131Ų